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Compound of Interest

Compound Name: STC-15

Cat. No.: B10861679

Get Quote

Researchers and drug development professionals handling STC-15, a potent METTL3 inhibitor,

must adhere to stringent disposal protocols to ensure laboratory safety and environmental

protection.[1][2][3] While specific disposal instructions for STC-15 are not readily available in

public documents, established guidelines for the disposal of research chemicals provide a clear

framework for its safe management.[4][5][6] This guide outlines the essential steps for the

proper disposal of STC-15, ensuring compliance with safety regulations and fostering a secure

research environment.

Immediate Safety and Handling
Before beginning any disposal procedure, it is imperative to consult your institution's

Environmental Health and Safety (EHS) department for specific guidelines and requirements.

[4][5][6] Always wear appropriate Personal Protective Equipment (PPE), including chemical-

resistant gloves, safety goggles, and a lab coat, when handling STC-15 waste.[4]

STC-15 Waste Segregation and Collection: A Step-
by-Step Protocol
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Proper segregation of chemical waste is critical to prevent hazardous reactions and ensure

compliant disposal.[5] Follow these steps to safely collect and store STC-15 waste:

Designate a Specific Waste Container: Use a clearly labeled, leak-proof container

compatible with chemical waste for all STC-15 contaminated materials.[4][5] The label

should include "Hazardous Waste," "STC-15," and the accumulation start date.

Segregate Waste Streams: Do not mix STC-15 waste with other types of waste, such as

biological or radioactive materials, unless explicitly permitted by your EHS office.[4][5]

Collect All Contaminated Materials: This includes unused or expired STC-15, solutions

containing STC-15, contaminated labware (e.g., pipette tips, vials, and flasks), and any

absorbent materials used for spills.

Handle Empty Containers with Care: Even empty containers that held STC-15 should be

treated as hazardous waste. The first rinse of a container that held a highly toxic chemical

must be collected and disposed of as hazardous waste.[5]

Secure Storage: Keep the sealed STC-15 waste container in a designated, secure area

within the laboratory, away from general work areas and incompatible chemicals.[5] Utilize

secondary containment to prevent spills.[5]

Quantitative Data Summary
While a specific Safety Data Sheet (SDS) for STC-15 was not identified in the public domain,

the following table summarizes key chemical properties that inform safe handling and disposal

considerations.

Property Value Source

Molecular Weight 415.49 g/mol [7]

Purity ≥99% [7]

Solubility Soluble in DMSO [7]

Storage

Stock solution can be stored at

-80°C for 6 months and -20°C

for 1 month.

[2]
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Final Disposal Procedures
The final disposal of STC-15 waste must be managed by your institution's EHS or a licensed

hazardous waste disposal contractor.

Contact EHS for Pickup: Once the waste container is full or has reached the designated

accumulation time limit, contact your EHS office to schedule a pickup.[5][6]

Documentation: Complete all necessary waste disposal forms as required by your institution.

Maintain accurate records of the waste generated and its disposal.

Professional Disposal: The EHS department will ensure the waste is transported, treated,

and disposed of in accordance with all local, state, and federal regulations.[8] Incineration is

a common method for the disposal of investigational drugs.[8]

STC-15 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of STC-15.
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Caption: Logical workflow for the proper disposal of STC-15.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

STC-15, contributing to a secure and responsible laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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